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Introduction

The MYC proto-oncogene is a critical regulator of cellular proliferation, growth, and apoptosis.
Its dysregulation is a hallmark of many human cancers. MYC exerts its transcriptional activity
by forming a heterodimer with its obligate partner, MAX. This MYC/MAX complex binds to E-
box sequences in the promoter regions of target genes, driving their expression. Disrupting the
MYC/MAX interaction is a key therapeutic strategy for cancers dependent on MYC. MYCi361 is
a small molecule inhibitor that has been shown to engage MY C within cells, leading to the
disruption of the MYC/MAX dimer and subsequent impairment of MYC-driven gene expression.
[1] This application note provides a detailed protocol for a co-immunoprecipitation (Co-I1P)
assay to demonstrate and quantify the disruption of the MYC/MAX interaction by MYCi361.

Principle of the Assay

Co-immunoprecipitation is a powerful technique used to study protein-protein interactions in
their native cellular context.[2][3] The principle of this assay is to use an antibody to specifically
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pull down a protein of interest (the "bait," in this case, MAX) from a cell lysate. If other proteins
(the "prey,” in this case, MYC) are bound to the bait protein, they will be co-precipitated. The
precipitated complex is then analyzed, typically by Western blotting, to detect the presence of
the prey protein. By treating cells with varying concentrations of MYCi361, a dose-dependent
decrease in the amount of MYC co-precipitated with MAX can be observed, providing evidence
of the disruption of their interaction.

Signaling Pathway and Experimental Rationale

The central dogma of this experiment is that MYCi361 directly interferes with the binding of
MYC to MAX. This disruption leads to a decrease in the functional MYC/MAX heterodimers
available to drive transcription of pro-proliferative genes. The Co-IP assay provides a direct
readout of this molecular disruption.
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Caption: MYC/MAX signaling and MYCi361 inhibition.

Experimental Workflow

The overall workflow for the Co-IP assay involves cell culture and treatment, cell lysis,
immunoprecipitation of the target protein, and analysis of the precipitated proteins by Western
blot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Demonstrating MYC/MAX Disruption
by MYCi361 Using Co-immunoprecipitation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623152/docs#application-note-demonstrating-myc-
max-disruption-by-myci361-using-co-immunoprecipitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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